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Compound of Interest

Compound Name: Vimseltinib

Cat. No.: B1652902

The following provides essential safety and logistical guidance for the proper handling and
disposal of Vimseltinib, tailored for research, scientific, and drug development professionals.
Due to conflicting safety classifications across different suppliers, a conservative approach
prioritizing environmental safety is recommended.

Hazard Classification Summary

Vimseltinib has been assigned different hazard classifications by various suppliers. This
information is critical for selecting the appropriate disposal route. One supplier has identified it
as being very toxic to aquatic life, which necessitates handling it as hazardous environmental

waste.
Supplier GHS Classification Key Hazard Statements
Cayman Chemical Not Classified None.[1]

i ] H315: Causes skin irritation.
Skin Irritant (Category 2), Eye )
MedchemExpress ) H319: Causes serious eye
Irritant (Category 2A) S
irritation.[2]

Acute Toxicity, Oral (Category H302: Harmful if swallowed.
DC Chemicals 4), Acute & Chronic Aquatic H410: Very toxic to aquatic life
Toxicity (Category 1) with long lasting effects.[3]

Given the potential for significant environmental toxicity (H410), all waste containing
Vimseltinib should be managed as hazardous chemical waste.
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Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for disposing of Vimseltinib waste,
including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE) Before handling Vimseltinib, ensure appropriate PPE
IS worn:

o Gloves: Wear protective gloves.

o Eye Protection: Use safety goggles with side-shields.[2][3]

o Lab Coat: An impervious lab coat or body suit is required.[2][3]

o Respiratory Protection: If creating dust or aerosols, use a suitable respirator.[2][3]
2. Waste Segregation and Collection

e Solid Waste: Collect unused or expired Vimseltinib powder, contaminated gloves, wipes,
and plasticware in a dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Collect all solutions containing Vimseltinib in a separate, sealed, and clearly
labeled hazardous liquid waste container.

o Sharps: Contaminated needles, syringes, or other sharps must be placed in a designated
sharps container for hazardous chemical waste.

3. Spill Management In the event of a spill, follow these procedures:
o Evacuate personnel to a safe area and ensure adequate ventilation.[2]
» Prevent the spill from entering drains or water courses.[2]

o For solid spills: Mechanically pick up the material and place it in the designated hazardous
solid waste container.[1]

o For liquid spills: Absorb the solution with an inert, non-combustible material such as
diatomite or universal binders.[2] Place the contaminated absorbent material into the
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hazardous solid waste container.

o Decontaminate the spill area and any affected equipment by scrubbing with alcohol or
another suitable solvent, collecting all cleaning materials as hazardous waste.[2]

4. Final Disposal

e Primary Recommendation: The preferred method of disposal is through a licensed and
approved hazardous waste disposal contractor.[3] Arrange for pickup according to your
institution's environmental health and safety (EHS) guidelines.

 Alternative for Small Quantities (Use with Extreme Caution): One Safety Data Sheet (SDS)
suggests that smaller quantities can be disposed of with household waste.[1] However, this
is not recommended due to the conflicting classification of "very toxic to aquatic life."[3] If no
other option is available and this route is permitted by local regulations, the material should
be prepared as follows:

o Mix the Vimseltinib (do not crush tablets or capsules) with an unappealing substance like
used coffee grounds, dirt, or cat litter.[4][5]

o Place the mixture into a sealable container, such as a plastic bag or can with a lid.[4][5]
o Dispose of the sealed container in the regular trash.[4][5]

o Packaging: For disposal of empty original containers, scratch out all personal or identifying
information before recycling or discarding.[4][5]

Note on Experimental Protocols: The available documentation, including Safety Data Sheets
and clinical trial information, does not include specific experimental protocols for the chemical
degradation or neutralization of Vimseltinib for disposal purposes. The procedures outlined
are based on standard hazardous waste management practices guided by regulatory
compliance.

Vimseltinib Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Vimseltinib waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-136256/Vimseltinib-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC40860.html
https://cdn.caymanchem.com/cdn/msds/38783m.pdf
https://dcchemicals.com/msds/MSDS_DC40860.html
https://www.benchchem.com/product/b1652902?utm_src=pdf-body
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.benchchem.com/product/b1652902?utm_src=pdf-body
https://www.benchchem.com/product/b1652902?utm_src=pdf-body
https://www.benchchem.com/product/b1652902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Vimseltinib Waste Generated
(Solid, Liquid, Contaminated Labware)

Y

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Y

Step 2: Segregate Waste
(Label Hazardous Waste Containers)

l

Consult Institutional EHS Guidelines &
Local Regulations

No Contractor & Local

Contractor Available Regulations Permit

Step 3: Use Licensed
Hazardous Waste Contractor
(Recommended Method)

Alternative Method (Not Recommended
due to Aquatic Toxicity H410)

Step 4: Waste collected by Step 3a: Mix with unappealing
approved contractor substance (e.g., cat litter)

l

Step 3b: Place mixture
in a sealed container

Step 3c: Dispose of sealed

container in municipal trash

Click to download full resolution via product page

Caption: Workflow for Vimseltinib waste disposal decision-making.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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